Cas no 2361863-25-2 (1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide)

• Product Name: 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide
• CAS No: 2361863-25-2
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6351751
• PubChem ID: 145904109
• Update Time: 2025-05-28

1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361863-25-2
• EN300-26582508
• N-[(2-methylfuran-3-yl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z3672058887
• N-[(2-Methylfuran-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide

• Inchi： 1S/C15H20N2O3/c1-3-14(18)17-7-4-12(5-8-17)15(19)16-10-13-6-9-20-11(13)2/h3,6,9,12H,1,4-5,7-8,10H2,2H3,(H,16,19)
• InChI Key： URLABTFIFCPFOI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCC1C=COC=1C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide

Recent Advances in the Study of 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide (CAS: 2361863-25-2)

The compound 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide (CAS: 2361863-25-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of targeted therapies.

One of the key areas of research has been the exploration of 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide as a potential inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to modulate key biological targets, suggesting its utility in treating diseases such as cancer and inflammatory disorders. The compound's acryloyl group, in particular, has been identified as a critical moiety for its bioactivity, enabling covalent binding to target proteins and thereby enhancing its inhibitory effects.

Recent synthetic efforts have also been directed toward optimizing the production of 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide. Researchers have developed novel catalytic methods to improve yield and purity, addressing previous challenges in its large-scale synthesis. These advancements are crucial for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for investigative purposes.

In addition to its pharmacological potential, the compound's pharmacokinetic properties have been a focal point of recent investigations. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its suitability as a drug candidate. Early findings indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

The structural versatility of 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide has also inspired the design of derivatives and analogs. By modifying specific functional groups, researchers aim to improve its selectivity and reduce potential off-target effects. These efforts are part of a broader strategy to expand the chemical space of bioactive molecules and identify next-generation therapeutics.

In conclusion, the ongoing research on 1-Acryloyl-N-((2-methylfuran-3-yl)methyl)piperidine-4-carboxamide (CAS: 2361863-25-2) underscores its potential as a valuable tool in medicinal chemistry. Its unique structural attributes, combined with promising biological activity, position it as a compelling candidate for further development. Future studies will likely focus on advancing its preclinical evaluation and exploring its therapeutic applications in greater detail.